Cas no 1629012-68-5 (7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid)

• Product Name: 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid
• CAS No: 1629012-68-5
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• CID: 5171295
• Update Time: 2026-03-04

7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)4-1-2-14-5(3-4)12-13-6(14)7(15)16/h1-3H,(H,15,16)
• InChI Key： LUOJLIZFMTXYQI-UHFFFAOYSA-N
• SMILES： C12=NN=C(C(O)=O)N1C=CC(C(F)(F)F)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid

Comprehensive Overview of 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS No. 1629012-68-5)

The compound 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid (CAS No. 1629012-68-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the trifluoromethyl group and the triazolopyridine core, make it a valuable building block for the development of novel pharmaceuticals and functional materials. This article delves into the chemical properties, applications, and recent advancements related to this compound, while addressing common queries and industry trends.

One of the most notable aspects of 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid is its role as a key intermediate in the synthesis of biologically active molecules. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Researchers have explored its potential in targeting enzymes and receptors associated with inflammatory diseases, neurological disorders, and infectious diseases. The triazolopyridine scaffold is particularly valued for its ability to mimic natural heterocycles, enabling the development of potent inhibitors and modulators.

In addition to its pharmaceutical applications, 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid has found utility in agrochemical formulations. The trifluoromethyl group is a common motif in modern pesticides and herbicides due to its ability to improve bioavailability and environmental persistence. This compound's versatility has led to its incorporation into next-generation crop protection agents, addressing the growing demand for sustainable and efficient agricultural solutions. Industry experts frequently search for "triazolopyridine derivatives in agrochemistry" or "trifluoromethyl-containing compounds for crop protection," highlighting its relevance in this sector.

The synthesis of 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid involves multi-step organic reactions, often starting from readily available pyridine precursors. Recent advancements in catalytic methods and green chemistry have streamlined its production, reducing waste and improving yields. Researchers are particularly interested in "efficient synthesis of triazolopyridine carboxylic acids" and "CAS 1629012-68-5 synthetic routes," reflecting the compound's importance in synthetic organic chemistry. The development of scalable and cost-effective processes remains a key focus for manufacturers and academic laboratories alike.

From a structural perspective, the triazolopyridine core of 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid exhibits interesting electronic properties, making it a candidate for materials science applications. Its conjugated system and ability to participate in hydrogen bonding have been explored in the design of organic semiconductors, fluorescent probes, and metal-organic frameworks. The compound's carboxylic acid functionality further enhances its utility as a linker or functional group in polymer chemistry and supramolecular assemblies.

As the scientific community continues to investigate 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid, its potential in addressing global health and environmental challenges becomes increasingly apparent. Whether in the context of "drug discovery for rare diseases" or "green agrochemical development," this compound represents a convergence of innovation and practicality. Its CAS number, 1629012-68-5, serves as a unique identifier for researchers and regulatory bodies, ensuring accurate communication across disciplines and industries.

In conclusion, 7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid stands as a testament to the power of heterocyclic chemistry in solving complex problems. Its multifaceted applications, from life sciences to materials engineering, underscore the importance of continued research and development. As search trends indicate growing interest in "triazolopyridine-based therapeutics" and "sustainable chemical intermediates," this compound is poised to remain at the forefront of scientific innovation for years to come.